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Compound of Interest

Compound Name: N-(2-Chloroethyl)-N-ethylaniline

CAS No.: 92-49-9

Cat. No.: B1582821

Get Quote

Application Note: High-Purity Recrystallization of N-(2-Chloroethyl)-N-ethylaniline

Executive Summary & Chemical Identity
N-(2-Chloroethyl)-N-ethylaniline (CAS: 92-49-9) is a critical nitrogen mustard intermediate

used in the synthesis of azo dyes (e.g., Basic Red 18) and antineoplastic agents.[1][2][3] Its

purification is notoriously difficult due to its low melting point (~46°C), which creates a high

propensity for "oiling out" (liquid-liquid phase separation) rather than crystallizing.[1][2][3]

This guide provides a field-proven protocol for recrystallization that circumvents the oiling-out

phenomenon through controlled supersaturation and low-temperature nucleation.[1][2][3]

Table 1: Physicochemical Profile
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Safety & Handling (Critical)
WARNING: Nitrogen Mustard Analog. This compound contains a 2-chloroethyl moiety,

classifying it as an alkylating agent.[1][2][3] It acts as a vesicant and potential mutagen.[2][3]

Engineering Controls: All operations must be performed in a certified chemical fume hood.

PPE: Double nitrile gloves (0.11 mm minimum) or Silver Shield® laminate gloves.[2][3] Tyvek

lab coat recommended.[2][3]

Decontamination: Spills should be quenched immediately with 10% aqueous Sodium

Thiosulfate, which nucleophilically attacks the alkyl chloride, rendering it inactive.[2][3] Do

NOT use strong base initially, as this may generate toxic polymerization byproducts.[3]

Solvent Selection Strategy
The low melting point necessitates a solvent system where the compound is highly soluble at

moderate temperatures (30–40°C) but significantly less soluble at low temperatures (-10 to

0°C).[2][3]

Primary System (Recommended):Ethanol (Absolute).[2][3]

Rationale: Excellent solubility curve.[2][3] The compound dissolves readily at 35°C.

Cooling to -20°C forces crystallization.[1][2][3]

Alternative System (For highly impure samples):Hexane / Ethyl Acetate (10:1).[2][3]
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Rationale: Non-polar impurities remain in Hexane; polar tars precipitate out or stick to the

flask, allowing decantation.[2][3]

Protocol: Low-Temperature Recrystallization
This protocol is designed to prevent the "oiling out" phenomenon by avoiding the metastable

zone where liquid-liquid separation occurs.[2][3]

Phase A: Dissolution
Weighing: Place crude N-(2-Chloroethyl)-N-ethylaniline in a round-bottom flask.

Solvent Addition: Add Ethanol (Absolute) at a ratio of 3 mL per gram of crude material.[2][3]

Gentle Heating: Warm the mixture in a water bath set to 35–40°C.

Critical Control:DO NOT EXCEED 50°C. High heat promotes hydrolysis of the chloro-

group and increases the risk of oiling out upon cooling.[2][3]

Clarification: If insoluble particles remain, filter rapidly through a pre-warmed sintered glass

funnel.[2][3]

Phase B: Controlled Nucleation (The "Seeding" Step)
Initial Cooling: Remove from heat and allow the solution to cool to room temperature (20–

25°C) while stirring gently.

Seeding: Once at room temperature, add a tiny crystal of pure product (seed crystal).

Why? Seeding provides a template for the lattice, bypassing the energy barrier for

nucleation and preventing the formation of an amorphous oil.[2][3]

Observation: Watch for the formation of white needles extending from the seed.[2][3] If the

solution turns cloudy/milky (emulsion), you are oiling out.[2][3][6] See Troubleshooting below.

Phase C: Deep Cooling & Isolation
Refrigeration: Place the flask in a -20°C freezer or an ice-salt bath for 4–12 hours.
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Note: Slow cooling is better.[2][3] Rapid cooling to -20°C often traps impurities.[1][2][3]

Filtration: Filter the cold slurry quickly using a chilled Buchner funnel.

Washing: Wash the filter cake with cold (-20°C) Ethanol (1 mL per gram of starting material).

Drying: Dry in a vacuum desiccator over P₂O₅ or CaCl₂ at room temperature. Do not use a

vacuum oven with heat, as the solid will melt.[2][3]

Troubleshooting: The "Oiling Out" Decision Tree
Oiling out occurs when the saturation temperature is higher than the melting point of the

solvated solid.[2][3]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision logic for handling phase separation during cooling.

Quality Control (QC) Parameters
Verify purity using the following metrics.

Table 2: QC Specifications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.kerton-industry.com/products_detail/CAS_92-49-9shuN-Chloroethyl-N-ethylaniline.html
https://www.kerton-industry.com/products_detail/CAS_92-49-9shuN-Chloroethyl-N-ethylaniline.html
https://www.mt.com/in/en/home/applications/L1_AutoChem_Applications/L2_Crystallization/oiling-out-recrystallization.html
https://www.benchchem.com/product/b1582821#recrystallization-techniques-for-n-2-chloroethyl-n-ethylaniline
https://www.benchchem.com/product/b1582821#recrystallization-techniques-for-n-2-chloroethyl-n-ethylaniline
https://www.benchchem.com/product/b1582821#recrystallization-techniques-for-n-2-chloroethyl-n-ethylaniline
https://www.benchchem.com/product/b1582821#recrystallization-techniques-for-n-2-chloroethyl-n-ethylaniline
https://www.benchchem.com/product/b1582821?utm_src=pdf-bulk
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

